Cas no 80441-87-8 (Phenol-2,4,6-d3,OD)

• Product Name: Phenol-2,4,6-d3,OD
• CAS No: 80441-87-8
• MF: C₆H₆O
• MW: 98.1358885765076
• CID: 1005133
• PubChem ID: 16217430
• Update Time: 2025-04-20

Phenol-2,4,6-d3,OD Chemical and Physical Properties

Names and Identifiers

• Phenol-2,4,6-d3,OD
• 1,3,5-trideuterio-2-deuteriooxybenzene
• (O,2,4,6-~2~H_4_)Phenol
• D99075
• Phenol-2,4,6-d3,OD, 98 atom % D
• DTXSID30584388
• 80441-87-8
• 1,3,5-trideuterio-2-deuteriooxy-benzene
• Phen-2,4,6-d3-ol-d

• Inchi： 1S/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7H/i1D,4D,5D/hD
• InChI Key： ISWSIDIOOBJBQZ-FYPISFBKSA-N
• SMILES： O([2H])C1C([2H])=CC([2H])=CC=1[2H]

Computed Properties

• Exact Mass: 98.066971794g/mol
• Monoisotopic Mass: 98.066971794g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.116 g/mL at 25 °C

Phenol-2,4,6-d3,OD Security Information

• Hazard Category Code： 23/24/25-34-48/20/21/22-68
• Safety Instruction： 24/25-26-28-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids